![molecular formula C17H17ClN2OS2 B4614429 N-(4-acetylphenyl)-N'-{2-[(4-chlorophenyl)thio]ethyl}thiourea](/img/structure/B4614429.png)
N-(4-acetylphenyl)-N'-{2-[(4-chlorophenyl)thio]ethyl}thiourea
Overview
Description
N-(4-acetylphenyl)-N'-{2-[(4-chlorophenyl)thio]ethyl}thiourea is a useful research compound. Its molecular formula is C17H17ClN2OS2 and its molecular weight is 364.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.0470832 g/mol and the complexity rating of the compound is 392. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Studies have focused on the synthesis and structural characterization of thiourea derivatives, highlighting their potential as scaffolds for further pharmacological evaluation. For example, the synthesis of N-(4-substituted-thiazolyl)oxamic acid derivatives demonstrated potent antiallergy activity, suggesting the therapeutic potential of structurally related thiourea compounds (Hargrave, Hess, & Oliver, 1983). Similarly, the synthesis and crystal structure determination of N-(4-acetylphenyl)-N′-(2-nitrobenzoyl)-thiourea provided insights into its structural features and potential as a plant-growth regulator and selective metal ion sensor (Hu, Li, Qi, & Sun, 2016).
Biological Activities
Thiourea derivatives have been explored for various biological activities. Studies have shown that these compounds can act as efficient enzyme inhibitors and sensors for toxic metals such as mercury, with certain derivatives exhibiting significant enzyme inhibition and moderate sensitivity in fluorescence studies (Rahman et al., 2021). Additionally, the synthesis of 2-thiouracil-5-sulphonamide derivatives with antibacterial and antifungal activity further underscores the antimicrobial potential of thiourea compounds (Fathalla, Awad, & Mohamed, 2005).
Enzyme Inhibition and Sensing Applications
The exploration of thiourea derivatives as enzyme inhibitors and sensing probes for toxic metals highlights their potential in therapeutic and environmental applications. For instance, certain thiourea compounds have demonstrated notable anti-cholinesterase activity against enzymes like acetylcholinesterase and butyrylcholinesterase, as well as serving as sensing probes for mercury detection (Rahman et al., 2021).
Properties
IUPAC Name |
1-(4-acetylphenyl)-3-[2-(4-chlorophenyl)sulfanylethyl]thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN2OS2/c1-12(21)13-2-6-15(7-3-13)20-17(22)19-10-11-23-16-8-4-14(18)5-9-16/h2-9H,10-11H2,1H3,(H2,19,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJSKOLIBTJXMPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=S)NCCSC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.